Cas no 129486-81-3 (Ethanone,2-chloro-1-(8-quinolinyl)-)

Ethanone,2-chloro-1-(8-quinolinyl)- structure
129486-81-3 structure
Product Name:Ethanone,2-chloro-1-(8-quinolinyl)-
CAS No:129486-81-3
MF:C11H8ClNO
MW:205.640321731567
CID:102956
PubChem ID:14722778
Update Time:2025-04-18

Ethanone,2-chloro-1-(8-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-chloro-1-(8-quinolinyl)-
    • 2-chloro-1-quinolin-8-ylethanone
    • Ethanone, 2-chloro-1-(8-quinolinyl)-
    • 129486-81-3
    • DQVZSJJKBMELPE-UHFFFAOYSA-N
    • AKOS018707597
    • 2-Chloro-1-quinolin-8-yl-ethanone
    • 2-Chloro-1-(quinolin-8-yl)ethanone
    • SCHEMBL3886554
    • Inchi: 1S/C11H8ClNO/c12-7-10(14)9-5-1-3-8-4-2-6-13-11(8)9/h1-6H,7H2
    • InChI Key: DQVZSJJKBMELPE-UHFFFAOYSA-N
    • SMILES: ClCC(C1=CC=CC2=CC=CN=C21)=O

Computed Properties

  • Exact Mass: 205.02954
  • Monoisotopic Mass: 205.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96
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